Cas no 152685-91-1 (Cimiside B)
Cimiside B is a triterpenoid saponin compound derived from natural sources, notably from the genus Cimicifuga. It exhibits notable biological activities, including anti-inflammatory, antioxidant, and potential anticancer properties, making it a subject of interest in pharmacological research. Its structural specificity allows for selective interactions with cellular targets, contributing to its efficacy in modulating signaling pathways. Cimiside B is characterized by high purity and stability, ensuring reliable performance in experimental and therapeutic applications. Its well-documented mechanism of action supports its use in studies involving immune regulation and oxidative stress mitigation. The compound is supplied with detailed analytical data, including HPLC and NMR verification, to ensure reproducibility in research settings.
Cimiside B structure
Product Name:Cimiside B
CAS No:152685-91-1
MF:C40H64O13
MW:752.928374290466
CID:168297
PubChem ID:91895424
Update Time:2025-05-19
Cimiside B Chemical and Physical Properties
Names and Identifiers
-
- b-D-Xylopyranoside, (3b,15a,16a,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanostan-3-yl 3-O-b-D-xylopyranosyl-
- b-D-Xylopyranoside, (3b,15a,16a,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanosta...
- CIMSIDE B
- (7aR,7bR,8R,13R,13aS)-13-hydroxy-11-(2-hydroxypropan-2-yl)-1,1,7a,8,13a-pentamethyloctadecahydro-10,12a-epoxycyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]oxepin-2-yl 3-O-beta-D-xylopyranosyl-beta-D-xylopyranoside
- beta-D-Xylopyranoside, (3beta,15alpha,16alpha,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanostan-3-yl 3-O-beta-D-xylopyranosyl-
- Cimigenol-3-O-xylopyranosyl-3-xylpyranoside
- [ "" ]
- cimiside B
- AKOS032962248
- MS-31326
- 152685-91-1
- CS-0023893
- HY-N3587
- (2S,3R,4S,5R)-2-[(2S,3R,4S,5R)-3,5-dihydroxy-2-[[(1S,2R,3S,4R,7R,9S,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-9-yl]oxy]oxan-4-yl]oxyoxane-3,4,5-triol
- DA-72220
- (2S,3R,4S,5R)-2-((2S,3R,4S,5R)-3,5-dihydroxy-2-(((1S,2R,3S,4R,7R,9S,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo(19.2.1.01,18.03,17.04,14.07,12.012,14)tetracosan-9-yl)oxy)oxan-4-yl)oxyoxane-3,4,5-triol
- G13923
- Cimiside B
-
- Inchi: 1S/C40H64O13/c1-18-14-21-30(35(4,5)47)53-40(52-21)29(18)36(6)12-13-39-17-38(39)11-10-24(34(2,3)22(38)8-9-23(39)37(36,7)33(40)46)50-32-27(45)28(20(42)16-49-32)51-31-26(44)25(43)19(41)15-48-31/h18-33,41-47H,8-17H2,1-7H3/t18-,19-,20-,21-,22+,23+,24+,25+,26-,27-,28+,29-,30+,31+,32+,33-,36-,37-,38-,39+,40+/m1/s1
- InChI Key: FQXVWSGUAKXSLO-CKLOPMIDSA-N
- SMILES: O1[C@H]2[C@@H](C(C)(C)O)O[C@]31[C@@H]([C@]1(C)[C@@](C)([C@H]3[C@H](C)C2)CC[C@@]23C[C@]42CC[C@@H](C(C)(C)[C@@H]4CC[C@H]31)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O
Computed Properties
- Exact Mass: 752.43500
- Monoisotopic Mass: 752.435
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 53
- Rotatable Bond Count: 5
- Complexity: 1460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 197A^2
- XLogP3: 2.2
Experimental Properties
- Color/Form: Powder
- Density: 1.4±0.1 g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.621
- PSA: 196.99000
- LogP: 1.58470
Cimiside B Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:4°C, protect from light, stored under nitrogen
Cimiside B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N3587-1mg |
Cimiside B |
152685-91-1 | ≥97.0% | 1mg |
¥5900 | 2024-04-19 | |
| DC Chemicals | DC12134-100 mg |
Cimiside B |
152685-91-1 | >98% | 100mg |
$950.0 | 2022-03-01 | |
| DC Chemicals | DC12134-250 mg |
Cimiside B |
152685-91-1 | >98% | 250mg |
$1900.0 | 2022-03-01 | |
| DC Chemicals | DC12134-1 g |
Cimiside B |
152685-91-1 | >98% | 1g |
$3800.0 | 2022-03-01 | |
| ChemScence | CS-0023893-1mg |
Cimiside B |
152685-91-1 | >97.0% | 1mg |
$590.0 | 2022-04-27 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce44492-5mg |
Cimiside B |
152685-91-1 | 98% | 5mg |
¥7845.00 | 2022-04-26 | |
| eNovation Chemicals LLC | Y1253253-1mg |
cimiside B |
152685-91-1 | 97% | 1mg |
$1085 | 2023-09-04 | |
| TargetMol Chemicals | T13614-5 mg |
Cimiside B |
152685-91-1 | 98% | 5mg |
¥ 3,940 | 2023-07-11 | |
| TargetMol Chemicals | T13614-1 mL * 10 mM (in DMSO) |
Cimiside B |
152685-91-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6010 | 2023-09-15 | |
| DC Chemicals | DC12134-100mg |
Cimiside B |
152685-91-1 | >98% | 100mg |
$950.0 | 2023-09-15 |
Cimiside B Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
152685-91-1 (Cimiside B) Related Products
- 57943-48-3((2S,7aR,8R,10R,11R,13S,13aS,13bR)-11-(1-hydroxy-1-methylethyl)-1,1,7a,8,13a-pentamethyloctadecahydro-10,12a-epoxycyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]oxepine-2,13-diol)
- 1140532-50-8((2S,4aR,5aS,7aR,7bR,11R,12aS,13R,13aS)-11-(2-butoxypropan-2-yl)-13-hydroxy-1,1,7a,8,13a-pentamethyloctadecahydro-10,12a-epoxycyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]oxepin-2-yl beta-D-xylopyranoside)
- 114317-53-2(Cycloorbicoside G)
- 256925-92-5(Cimiracemoside C)
- 27994-11-2(Cimigenoside)
- 3779-59-7(Cimigenol)
- 20528-90-9(25-O-Methylcimigenol)
- 24399-56-2(15-O-Methyicimigenol)
- 27994-13-4(25-O-methylcimigenol-3-O-?-D-xyloside)
- 152685-90-0(b-D-Xylopyranoside, (3b,12b,15a,16a,23R,24S)-16,23:16,24-diepoxy-12,15,25-trihydroxy-9,19-cyclolanostan-3-yl)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk